Cas no 115583-18-1 (Ethanone,1-[2-[(4-chlorophenyl)methyl]-1H-benzimidazol-6-yl]-)

• Product Name: Ethanone,1-[2-[(4-chlorophenyl)methyl]-1H-benzimidazol-6-yl]-
• CAS No: 115583-18-1
• MF: C₁₆H₁₃ClN₂O
• MW: 284.74022269249
• CID: 176362
• PubChem ID: 3087682
• Update Time: 2025-04-19

Ethanone,1-[2-[(4-chlorophenyl)methyl]-1H-benzimidazol-6-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-[(4-chlorophenyl)methyl]-1H-benzimidazol-6-yl]-
• 1-[2-[(4-chlorophenyl)methyl]-3H-benzimidazol-5-yl]ethanone
• 115583-18-1
• 1-(2-((4-Chlorophenyl)methyl)-1H-benzimidazol-5-yl)ethanone
• Ethanone, 1-(2-((4-chlorophenyl)methyl)-1H-benzimidazol-5-yl)-
• DTXSID10151138

• Inchi： 1S/C16H13ClN2O/c1-10(20)12-4-7-14-15(9-12)19-16(18-14)8-11-2-5-13(17)6-3-11/h2-7,9H,8H2,1H3,(H,18,19)
• InChI Key： DUYDQDZHKRYXRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NC2C=CC(C(C)=O)=CC=2N1

Computed Properties

• Exact Mass: 283.06396
• Monoisotopic Mass: 284.071641
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.306
• Boiling Point: 536.4°Cat760mmHg
• Flash Point: 278.2°C
• Refractive Index: 1.664
• PSA: 42.85